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Compound of Interest

Compound Name: Iron(lll) oxalate hexahydrate

Cat. No.: B1143021

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of
iron(lll) oxalate hexahydrate (Fez(C204)3-6H20). It details the decomposition pathway,
presents quantitative data from thermal analysis, outlines relevant experimental protocols, and
visualizes key processes. This document is intended to be a valuable resource for
professionals working with this compound in various research and development settings.

Introduction to Iron(lll) Oxalate Hexahydrate

Iron(lll) oxalate hexahydrate is a coordination complex with the chemical formula
Fe2(C204)3-6H20. It is a yellow-green powder that finds applications as a catalyst, particularly
in photo-Fenton-like processes for the degradation of organic pollutants. Understanding its
thermal stability and decomposition pathway is crucial for its synthesis, storage, and
application, especially when thermal processes are involved.

The thermal decomposition of hydrated metal oxalates is a multi-step process that typically
begins with dehydration, followed by the decomposition of the anhydrous oxalate to form metal
oxides and gaseous products like carbon monoxide and carbon dioxide. The precise nature of
the final products can be influenced by the experimental atmosphere (e.g., inert or oxidative).

Thermal Decomposition Pathway
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The thermal decomposition of iron(lll) oxalate hexahydrate proceeds through a series of
distinct stages. While specific temperature ranges can vary slightly depending on experimental
conditions such as heating rate and atmosphere, the general pathway is as follows:

o Dehydration: The initial stage involves the loss of the six water molecules of hydration. This
process typically occurs at relatively low temperatures.

o Decomposition to Iron(ll) Oxalate: The anhydrous iron(lll) oxalate then undergoes an internal
redox reaction where the iron(lll) is reduced to iron(ll), and the oxalate is oxidized, releasing
carbon dioxide. This results in the formation of iron(ll) oxalate (FeC20a4).

o Decomposition of Iron(ll) Oxalate: The final stage is the decomposition of iron(ll) oxalate into
iron oxides and carbon monoxide. In an inert atmosphere, the primary product is often
iron(ll) oxide (FeO), which may disproportionate into metallic iron (Fe) and magnetite (FesOa4)
at higher temperatures. In an oxidative atmosphere, the final product is typically iron(lll)
oxide (a-Fez203).

The following diagram illustrates the general thermal decomposition pathway in an inert
atmosphere.
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Thermal Decomposition Pathway of Iron(lll) Oxalate Hexahydrate
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Caption: General pathway for the thermal decomposition of Iron(lll) Oxalate Hexahydrate.

Quantitative Thermal Analysis Data

The following table summarizes the key temperature ranges and mass losses associated with
the thermal decomposition of iron(lll) oxalate hydrates. It is important to note that the data
presented is based on studies of closely related hydrates, such as the tetrahydrate, and the
values for the hexahydrate are expected to be similar.[1]
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Temperatur

Mass Loss

Mass Loss

Decomposit Gaseous Solid
. e Range (%) - (%) -
ion Stage . Products Product
(°C) Theoretical Observed
) Varies with Anhydrous
Dehydration 30 - 210 ~22.4 H20
hydrate Fe2(C20a4)3
Decompositio
210 - 300 ~18.3 ~18 CO2 FeC20a4
n to FeC204
Decompositio o
300 - 450 ~29.9 ~30 CcO FeO (initially)
n of FeC20a4

Note: The observed mass loss can be influenced by factors such as heating rate and

atmospheric conditions. The final decomposition products of FeO can further react at higher

temperatures.

Experimental Protocols
Synthesis of Iron(lll) Oxalate Hexahydrate (lllustrative

Protocol)

A common method for synthesizing iron(lll) oxalate involves the reaction of an iron(lll) salt with

an oxalate source.

Materials:

Iron(ll) chloride hexahydrate (FeCls-6H20)

Potassium oxalate monohydrate (K2C204-H20)

Deionized water

Ethanol

Procedure:

e Prepare an aqueous solution of iron(lll) chloride hexahydrate.
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e Prepare a separate aqueous solution of potassium oxalate monohydrate.

e Slowly add the potassium oxalate solution to the iron(lll) chloride solution with constant
stirring.

» Avyellow-green precipitate of iron(lll) oxalate hexahydrate will form.
» Continue stirring for a designated period to ensure complete precipitation.
« Filter the precipitate using vacuum filtration.

e Wash the precipitate with deionized water to remove any soluble impurities, followed by a
wash with ethanol to aid in drying.

» Dry the product in a desiccator at room temperature.

Thermogravimetric Analysis (TGA) Protocol

Thermogravimetric analysis is a standard technique used to determine the thermal stability and
decomposition temperatures of materials.

Instrumentation:
o A calibrated thermogravimetric analyzer (TGA)
Procedure:

o Sample Preparation: Accurately weigh approximately 5-10 mg of the dried iron(lll) oxalate
hexahydrate powder into a TGA crucible (e.g., alumina or platinum). Ensure the sample is
evenly distributed at the bottom of the crucible.

 Instrument Setup: Place the crucible in the TGA furnace.

o Atmosphere: Purge the furnace with an inert gas (e.g., nitrogen or argon) at a constant flow
rate (e.g., 20-50 mL/min) to prevent oxidative decompaosition.

o Temperature Program: Heat the sample from ambient temperature to a final temperature of
approximately 600-800°C at a constant heating rate (e.g., 10°C/min).
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o Data Acquisition: Record the sample mass as a function of temperature. The instrument's
software will typically generate a thermogram (mass vs. temperature) and a derivative
thermogram (rate of mass loss vs. temperature), which helps in identifying the precise
temperatures of decomposition events.

Application: Catalytic Role in Photo-Fenton
Processes

Iron(lll) oxalate is an effective catalyst in photo-Fenton and photo-Fenton-like processes for the
degradation of organic pollutants. The mechanism involves the photoreduction of Fe(lll) to
Fe(ll), which then reacts with an oxidant (like hydrogen peroxide) to generate highly reactive
hydroxyl radicals (*OH) that degrade the pollutants.

The following diagram illustrates the catalytic cycle of iron(lll) oxalate in a photo-Fenton-like
reaction.
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Catalytic Cycle of Iron(lll) Oxalate in Photo-Fenton Process
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Caption: Simplified catalytic cycle of iron(lll) oxalate in a photo-Fenton-like process.

Conclusion

This technical guide has provided a detailed overview of the thermal decomposition of iron(llI)
oxalate hexahydrate. The multi-step decomposition process, involving dehydration and
subsequent oxalate breakdown, has been outlined, and quantitative data from thermal analysis
has been presented. Standardized experimental protocols for the synthesis and
thermogravimetric analysis of this compound have also been detailed. Furthermore, a key
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application of iron(lll) oxalate as a catalyst in advanced oxidation processes has been
illustrated. This comprehensive information serves as a valuable resource for scientists and
researchers in their respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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